Cas no 1805390-89-9 (2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid
• CAS No: 1805390-89-9
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4871779
• Update Time: 2025-10-29

2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid

• Inchi： 1S/C9H5F3N2O2/c10-8-4(1-7(15)16)5(9(11)12)3-14-6(8)2-13/h3,9H,1H2,(H,15,16)
• InChI Key： LUTIWBAPTUDUNR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=CC(C(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid (CAS No. 1805390-89-9)

2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid (CAS No. 1805390-89-9) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique cyano and difluoromethyl substituents, which enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications in drug discovery and crop protection.

The molecular structure of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid features a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 5-position, and a fluorine atom at the 3-position. The acetic acid moiety at the 4-position adds further functionality, making it a valuable intermediate for synthesizing more complex molecules. This structural complexity is a key reason why it is frequently searched in organic synthesis databases and pharmaceutical patent literature.

In recent years, fluorinated pyridines have gained attention due to their role in developing next-generation pharmaceuticals. The presence of fluorine atoms and cyano groups in 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid enhances its metabolic stability and binding affinity, making it a promising candidate for kinase inhibitors and antiviral agents. These properties align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in biomedical research today.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations. The difluoromethyl group is known to improve the bioactivity of pesticides and herbicides, addressing growing concerns about crop resistance and sustainable farming. With the global push toward eco-friendly agrochemicals, researchers are exploring derivatives of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid to develop safer and more effective solutions.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid typically involves multi-step reactions, including halogenation, nucleophilic substitution, and carboxylation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade intermediates. Given the rising demand for custom synthesis services, this compound is frequently requested by contract research organizations (CROs) and fine chemical suppliers.

Market trends indicate a steady increase in the demand for fluorinated pyridine derivatives, driven by advancements in drug discovery and crop science. Companies specializing in high-value chemical intermediates are actively stocking 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid to cater to research and industrial needs. Its CAS No. 1805390-89-9 is often referenced in procurement databases, reflecting its commercial relevance.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. Although not classified as hazardous, it is recommended to store 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid in a cool, dry environment away from strong oxidizers. Safety data sheets (SDS) provide detailed guidelines, which are crucial for compliance with laboratory safety protocols.

In summary, 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-4-acetic acid (CAS No. 1805390-89-9) is a high-value chemical with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like drug development and sustainable agriculture. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in future innovations.